Cas no 2091633-68-8 (6-Amino-2-propyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one)

• Product Name: 6-Amino-2-propyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one
• CAS No: 2091633-68-8
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 4776207
• Update Time: 2025-11-02

6-Amino-2-propyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-propyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one
• 6-Amino-2-propyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one

• Inchi： 1S/C11H17N3O/c1-2-5-14-11(15)7-8-6-9(12)3-4-10(8)13-14/h7,9H,2-6,12H2,1H3
• InChI Key： MBEJYFNFBJVBGX-UHFFFAOYSA-N
• SMILES： O=C1C=C2C(CCC(C2)N)=NN1CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 333
• XLogP3: 0.1
• Topological Polar Surface Area: 58.7

Additional information on 6-Amino-2-propyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one

Recent Advances in the Study of 6-Amino-2-propyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one (CAS: 2091633-68-8)

6-Amino-2-propyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one (CAS: 2091633-68-8) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a pharmacophore in the development of novel therapeutic agents, particularly targeting neurological and inflammatory disorders. This research brief synthesizes the latest findings on its synthesis, biological activity, and potential applications.

The compound has garnered attention due to its unique structural features, which include a tetrahydrocinnolinone core and an amino-propyl substituent. These features are believed to contribute to its interaction with specific biological targets, such as G-protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. Recent synthetic methodologies have focused on optimizing the yield and purity of this compound, with advancements in catalytic hydrogenation and chiral resolution techniques.

In vitro and in vivo studies have demonstrated that 6-Amino-2-propyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one exhibits promising activity as a modulator of the adenosine A2A receptor, a target implicated in Parkinson's disease and other neurodegenerative conditions. Preliminary data suggest that the compound has a favorable pharmacokinetic profile, with good blood-brain barrier penetration and minimal off-target effects. Further research is underway to elucidate its mechanism of action and to explore its potential in combination therapies.

Another area of investigation is the compound's anti-inflammatory properties. Recent studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. This activity is thought to be mediated through the suppression of NF-κB signaling, making it a candidate for the treatment of chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the clinical translation of 6-Amino-2-propyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one. Issues such as scalability of synthesis, long-term toxicity, and formulation stability need to be addressed. Ongoing research is also exploring structural analogs to improve potency and selectivity while minimizing adverse effects.

In conclusion, 6-Amino-2-propyl-5,6,7,8-tetrahydrocinnolin-3(2H)-one represents a versatile scaffold with significant therapeutic potential. Its dual activity in neurological and inflammatory pathways highlights its relevance in drug discovery. Future studies should focus on advancing preclinical development and identifying biomarkers for patient stratification in clinical trials.